Cas no 121246-91-1 ((3-chloropyrazin-2-yl)-phenylmethanone)

• Product Name: (3-chloropyrazin-2-yl)-phenylmethanone
• CAS No: 121246-91-1
• MF: C₁₁H₇ClN₂O
• MW: 218.6390812397
• CID: 2617488
• PubChem ID: 15048339
• Update Time: 2025-04-21

(3-chloropyrazin-2-yl)-phenylmethanone Chemical and Physical Properties

Names and Identifiers

• (3-chloropyrazin-2-yl)-phenylmethanone
• (3-CHLOROPYRAZIN-2-YL)(PHENYL)METHANONE
• SCHEMBL3712041
• AB60413
• 121246-91-1

• Inchi： 1S/C11H7ClN2O/c12-11-9(13-6-7-14-11)10(15)8-4-2-1-3-5-8/h1-7H
• InChI Key： HPNXDUXDGMPNOJ-UHFFFAOYSA-N
• SMILES： ClC1C(C(C2C=CC=CC=2)=O)=NC=CN=1

Computed Properties

• Exact Mass: 218.0246905Da
• Monoisotopic Mass: 218.0246905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.9Ų